molecular formula C9H5F7O3S B8458787 2,2,2-Trifluoro-1-(4-fluorophenyl)ethyl trifluoromethanesulfonate

2,2,2-Trifluoro-1-(4-fluorophenyl)ethyl trifluoromethanesulfonate

Cat. No.: B8458787
M. Wt: 326.19 g/mol
InChI Key: GUMFXMMDJLWNTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,2-Trifluoro-1-(4-fluorophenyl)ethyl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C9H5F7O3S and its molecular weight is 326.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H5F7O3S

Molecular Weight

326.19 g/mol

IUPAC Name

[2,2,2-trifluoro-1-(4-fluorophenyl)ethyl] trifluoromethanesulfonate

InChI

InChI=1S/C9H5F7O3S/c10-6-3-1-5(2-4-6)7(8(11,12)13)19-20(17,18)9(14,15)16/h1-4,7H

InChI Key

GUMFXMMDJLWNTM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(C(F)(F)F)OS(=O)(=O)C(F)(F)F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

NaH (640 mg, 16 mmol, 60% in mineral oil) was washed twice with hexane (20 mL) and then suspended in dried diethyl ether (20 mL). A solution of 2,2,2-trifluoro-1-(4-fluoro-phenyl)ethanol (1.94 g, 10 mmol) in diethyl ether (10 mL) was added at 0° C. After stirring for 2 h at room temperature, a solution of trifluoromethanesulfonyl chloride (1.68 g, 10 mmol) in diethyl ether (10 mL) was added. After 2 h, the reaction mixture was quenched by adding a solution of NaHCO3 and the product was extracted with diethyl ether. The extracts were washed with brine and dried, and the solvent was removed to yield trifluoromethanesulfonic acid 2,2,2-trifluoro-1-(4-fluorophenyl)ethyl ester (3.3 g).
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640 mg
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20 mL
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1.94 g
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10 mL
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solvent
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1.68 g
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10 mL
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solvent
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Synthesis routes and methods II

Procedure details

A dried 50 mL of flask was charged sodium hydride, 60% dispersion in mineral oil (624 mg, 15.6 mmol) under N2 and then washed with dried hexane (20 mL) twice. Dried ethyl ether (10 mL) was added and a solution of 2,2,2-trifluoro-1(RS)-(4-fluorophenyl)ethanol (90% ee) (2.5 g, 12.89 mmol) in ethyl ether (10 mL) was added at 0° C. After completion of addition, the reaction mixture was allowed to warm up to room temperature and stirred for 1 h. A solution of trifluoromethanesulfonyl chloride (3.28 g, 19.5 mmol) in ethyl ether (10 mL) was added at 0° C. After completion of addition, the reaction was allowed to warm up to room temperature and stirred for 1 h. The solvent was removed under rot-vap and diluted with hexane (150 mL) and washed with a saturated NaHCO3 n and brine. After drying with MgSO4, the organic solvent was removed to give trifluor-methanesulfonic acid 2,2,2-trifluoro-1(RS)-(4-fluorophenyl)ethyl ester (3.15 g) (90% ee) as a colorless oil which was used in the next step without further purification.
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0 (± 1) mol
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oil
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624 mg
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reactant
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2.5 g
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reactant
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10 mL
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solvent
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3.28 g
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reactant
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10 mL
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solvent
Reaction Step Three

Synthesis routes and methods III

Procedure details

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